Cas no 6265-26-5 (1,5-di(tetrahydrofuran-2-yl)pentan-3-ol)

• Product Name: 1,5-di(tetrahydrofuran-2-yl)pentan-3-ol
• CAS No: 6265-26-5
• MF: C₁₃H₂₄O₃
• MW: 228.327864646912
• CID: 957036
• PubChem ID: 95468
• Update Time: 2025-04-19

1,5-di(tetrahydrofuran-2-yl)pentan-3-ol Chemical and Physical Properties

Names and Identifiers

• 1,5-di(tetrahydrofuran-2-yl)pentan-3-ol
• 1,5-bis(oxolan-2-yl)pentan-3-ol
• Tetrahydro-α-[2-(tetrahydrofuran-2-yl)ethyl]-2-furan-1-propanol
• 1,5-Bis(2-tetrahydrofuryl)-3-pentanol
• 1,5-Bis(tetrahydro-2-furyl)-3-pentanol
• 1,5-bis-tetrahydro[2]furyl-pentan-3-ol
• 1,5-di(2-tetrahydrofuryl)-3-pentanol
• 1,5-ditetrahydrofuryl-3-pentanol
• 1,5-ditetrahydrofurylpentan-3-ol
• 3-Pentanol, 1,5-bis(tetrahydro-2-furyl)-
• AC1L3UDX
• AI3-19487
• BRN 0117477
• NSC11798
• 4-19-00-00704 (Beilstein Handbook Reference)
• WLN: T5OTJ B2YQ2- BT5OTJ
• 3-Pentanol,5-bis(tetrahydro-2-furyl)-
• 6265-26-5
• 1,5-bis-(tetrahydro-furan-2-yl)-pentan-3-ol
• 2-Furanpropanol, tetrahydro-.alpha.-[2-(tetrahydro-2-furanyl)ethyl]-
• NSC 11798
• SCHEMBL10825046
• 2-Furanpropanol, tetrahydro-alpha-(2-(tetrahydro-2-furanyl)ethyl)-
• NSC-11798
• DTXSID30978208

• Inchi： 1S/C13H24O3/c14-11(5-7-12-3-1-9-15-12)6-8-13-4-2-10-16-13/h11-14H,1-10H2
• InChI Key： LUHCIVTXMZJREB-UHFFFAOYSA-N
• SMILES： O1CCCC1CCC(CCC1CCCO1)O

Computed Properties

• Exact Mass: 228.17262
• Monoisotopic Mass: 228.172545
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.7
• XLogP3: 1.9

Experimental Properties

• Density: 1.0537 (rough estimate)
• Boiling Point: 310.14°C (rough estimate)
• Flash Point: 174.5°C
• Refractive Index: 1.4541 (estimate)
• PSA: 38.69
• LogP: 2.26570